Cas no 2680684-59-5 (benzyl N-(4-bromo-3-methoxyphenyl)methylcarbamate)

• Product Name: benzyl N-(4-bromo-3-methoxyphenyl)methylcarbamate
• CAS No: 2680684-59-5
• MF: C₁₆H₁₆BrNO₃
• MW: 350.207143783569
• CID: 5621572
• PubChem ID: 165929929
• Update Time: 2025-10-22

benzyl N-(4-bromo-3-methoxyphenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28298456
• benzyl N-[(4-bromo-3-methoxyphenyl)methyl]carbamate
• 2680684-59-5
• benzyl N-(4-bromo-3-methoxyphenyl)methylcarbamate

• Inchi： 1S/C16H16BrNO3/c1-20-15-9-13(7-8-14(15)17)10-18-16(19)21-11-12-5-3-2-4-6-12/h2-9H,10-11H2,1H3,(H,18,19)
• InChI Key： TXVMVURGNMNNPQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OC)CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 349.03136g/mol
• Monoisotopic Mass: 349.03136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 47.6Ų

Additional information on benzyl N-(4-bromo-3-methoxyphenyl)methylcarbamate

Introduction to Benzyl N-(4-bromo-3-methoxyphenyl)methylcarbamate (CAS No. 2680684-59-5)

Benzyl N-(4-bromo-3-methoxyphenyl)methylcarbamate, with the chemical formula C₁₄H₁₃BrNO₂, is a significant compound in the field of pharmaceutical chemistry. This compound, identified by its CAS number 2680684-59-5, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both bromine and methoxy substituents in its aromatic ring structure makes it a versatile intermediate for various synthetic pathways, particularly in the synthesis of biologically active molecules.

The structural features of Benzyl N-(4-bromo-3-methoxyphenyl)methylcarbamate contribute to its reactivity and make it a valuable building block in medicinal chemistry. The benzyl group and the carbamate moiety are well-known for their roles in drug design, often serving as pharmacophores that enhance binding affinity and metabolic stability. Furthermore, the bromine atom at the para position relative to the methoxy group introduces additional opportunities for functionalization, enabling the synthesis of more complex derivatives.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds containing brominated aromatic rings. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The methoxy group in Benzyl N-(4-bromo-3-methoxyphenyl)methylcarbamate is particularly noteworthy, as it can influence the electronic properties of the aromatic system and potentially modulate receptor interactions.

Current research in this domain has highlighted the importance of optimizing synthetic routes to produce high-purity derivatives of Benzyl N-(4-bromo-3-methoxyphenyl)methylcarbamate. Advanced techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies have been employed to introduce additional functional groups with high regioselectivity. These methodologies not only enhance yield but also improve the overall efficiency of drug discovery processes.

One notable application of Benzyl N-(4-bromo-3-methoxyphenyl)methylcarbamate is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that target the underlying mechanisms of these conditions. The brominated aromatic ring in this compound provides a scaffold for designing such inhibitors, offering potential therapeutic benefits.

Another area where Benzyl N-(4-bromo-3-methoxyphenyl)methylcarbamate has shown promise is in the treatment of inflammatory diseases. Inflammatory responses are mediated by complex signaling networks involving multiple targets. Small molecules that can modulate these pathways have been extensively studied for their anti-inflammatory properties. The structural features of this compound make it a suitable candidate for further investigation as an anti-inflammatory agent.

The synthesis of derivatives of Benzyl N-(4-bromo-3-methoxyphenyl)methylcarbamate also involves exploring different substituents to fine-tune their biological activity. For instance, replacing the benzyl group with other aromatic or heteroaromatic systems can alter the pharmacokinetic properties of the molecule. Similarly, modifying the carbamate moiety can introduce new functionalities that enhance binding interactions with biological targets.

Computational methods have also played a crucial role in understanding the behavior of Benzyl N-(4-bromo-3-methoxyphenyl)methylcarbamate and its derivatives. Molecular modeling techniques allow researchers to predict binding affinities, optimize molecular structures, and identify potential lead compounds for further development. These computational approaches complement traditional experimental methods and accelerate the drug discovery process.

In conclusion, Benzyl N-(4-bromo-3-methoxyphenyl)methylcarbamate (CAS No. 2680684-59-5) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules targeting various diseases. Ongoing research efforts continue to explore its applications and develop novel derivatives with enhanced therapeutic efficacy.